Cas no 2877648-82-1 (N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide
• CAS No: 2877648-82-1
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 5329611
• PubChem ID: 165435073
• Update Time: 2025-08-05

N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6752-6660
• 2877648-82-1
• N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide
• AKOS040865888
• N-(1,1-Dimethylethyl)-1-(2-phenoxyethyl)-3-piperidinecarboxamide

• Inchi： 1S/C18H28N2O2/c1-18(2,3)19-17(21)15-8-7-11-20(14-15)12-13-22-16-9-5-4-6-10-16/h4-6,9-10,15H,7-8,11-14H2,1-3H3,(H,19,21)
• InChI Key： ZZVVLHKKHLVIPD-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2)CCCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.3±45.0 °C(Predicted)
• pka: 15.98±0.20(Predicted)

Additional information on N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide

Introduction to N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide (CAS No. 2877648-82-1)

N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide, a compound with the CAS number 2877648-82-1, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a phenoxyethyl side chain, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide involve meticulous chemical methodologies that ensure high purity and yield. The introduction of the tert-butyl group at the nitrogen position enhances the stability of the piperidine ring, while the phenoxyethyl moiety introduces a hydrophobic region that can interact favorably with biological targets. These structural attributes make this compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in piperidine derivatives due to their potential as pharmacological agents. Research has demonstrated that piperidine-based compounds can exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anticonvulsant effects. The specific configuration of N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide may confer unique pharmacological properties, making it a valuable tool for studying neural signaling pathways and developing novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that piperidine derivatives can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the phenoxyethyl group in N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide may enhance its ability to interact with specific receptors or enzymes, thereby influencing neural communication. This makes it a promising candidate for further investigation in preclinical models aimed at understanding the mechanisms underlying neurological conditions.

The pharmaceutical industry has been increasingly leveraging computational modeling and high-throughput screening techniques to identify novel drug candidates. N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide has been subjected to such analyses, revealing potential binding interactions with various biological targets. These insights have guided the design of more refined derivatives with enhanced efficacy and reduced side effects. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process, making compounds like this one more accessible for clinical development.

Furthermore, the structural versatility of N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide allows for modifications that can fine-tune its pharmacological profile. Researchers have explored various synthetic routes to introduce different functional groups or alter the substitution patterns on the piperidine ring. Such modifications can lead to compounds with improved solubility, bioavailability, or target specificity. This flexibility underscores the compound's significance as a building block for developing next-generation therapeutics.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide have focused on assessing its metabolic stability, toxicity profiles, and pharmacokinetic properties. These studies have provided valuable insights into how the compound behaves within biological systems and have helped identify potential areas for optimization.

One notable finding from preclinical research is the compound's ability to cross the blood-brain barrier (BBB), which is crucial for treating neurological disorders effectively. The structural features of N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide appear to facilitate its penetration into brain tissues, making it a viable candidate for central nervous system (CNS) therapies. Additionally, studies have examined its interactions with cytochrome P450 enzymes, which are responsible for metabolizing many drugs in the body. Understanding these interactions is essential for predicting how the compound will be processed and whether it will exhibit any adverse effects.

The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, advancements in biotechnology and medicinal chemistry have streamlined some aspects of drug discovery, enabling faster identification and optimization of promising candidates like N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated progress by combining expertise in chemistry, biology, and clinical research.

Looking ahead, N-tert-butyl-1-(2-phenoxyethyl)piperidine-3-carboxamide holds significant promise as a therapeutic agent with applications across multiple disease areas. Ongoing research aims to uncover new mechanisms by which this compound can be utilized to address unmet medical needs. As our understanding of biological systems continues to evolve, so too will our ability to develop innovative treatments based on compounds like this one.